5-Fluoro-3-hydroxy-7-methyl-2,3-dihydro-1H-indol-2-one

• Molecular Formula: C9H8FNO2
• Molecular Weight: 181.16 g/mol
• IUPAC Name: 5-fluoro-3-hydroxy-7-methyl-1,3-dihydroindol-2-one
• InChI: InChI=1S/C9H8FNO2/c1-4-2-5(10)3-6-7(4)11-9(13)8(6)12/h2-3,8,12H,1H3,(H,11,13)
• InChI Key: LCZDPLSIMHJIBZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC2=C1NC(=O)C2O)F

Description

5-Fluoro-3-hydroxy-7-methyl-2,3-dihydro-1H-indol-2-one is a synthetic indoline-2,3-dione (isatin) derivative of high interest in medicinal chemistry and drug discovery. The core isatin scaffold is a privileged structure in pharmaceutical research, known for its versatile biological activities . This compound features a 5-fluoro substitution and a unique 7-methyl group on the oxindole core, modifications that are strategically designed to modulate its electronic properties, lipophilicity, and interaction with biological targets. Research on closely related 5-fluoroindoline-2,3-dione analogs has demonstrated significant potential, particularly as antimicrobial agents. Such compounds have shown activity against various fungal and bacterial strains that is comparable to established drugs like Fluconazole and Ciprofloxacin . Furthermore, the 3-hydroxy moiety is a key functional group that can serve as a synthetic handle for further chemical derivatization, enabling the construction of more complex molecular hybrids, such as triazole conjugates, for enhanced biological potency and structure-activity relationship (SAR) studies . The structural motif of substituted oxindoles is also explored in the development of kinase inhibitors . As such, this compound serves as a valuable building block for synthetic chemists and a key intermediate for researchers investigating new therapeutic agents for conditions including microbial infections and cancer. This product is intended for research purposes only and is not for human or veterinary diagnostic or therapeutic use.

Preparation Methods

Palladium-Catalyzed Cross-Coupling and Cyclization

A foundational approach involves palladium-mediated cross-coupling to introduce substituents onto an indole scaffold. For example:

• Step 1 : N-protected 5-halo-1H-indole (e.g., 5-bromo-7-methylindole) undergoes Suzuki-Miyaura coupling with pyridine-4-boronic acid to install the fluorine group at position 5.
• Step 2 : Deprotection and subsequent cyclization in the presence of ammonium formate and palladium on activated carbon yield the dihydroindol-2-one core.
• Step 3 : Hydroxylation at position 3 is achieved via oxidation with acetyl chloride or hydroxylamine derivatives.

Key Conditions :

Step	Reagents	Solvent	Temperature	Yield
Coupling	Pd(PPh₃)₄, K₂CO₃	THF/EtOH	80°C	85–90%
Cyclization	NH₄HCO₂, Pd/C	MeOH/EtOAc	Reflux	75–80%
Hydroxylation	AcCl, NEt₃	THF	10°C	70%

Condensation and Decarboxylative Hydroxylation

A second route leverages nitroalkylation followed by decarboxylation:

• Step 1 : 5-Fluoro-7-methylisatin undergoes nucleophilic attack with nitromethane in aqueous media, forming 3-hydroxy-3-(nitromethyl)-5-fluoro-7-methylindolin-2-one.
• Step 2 : Grinding-induced decarboxylation removes the nitro group, yielding the target compound.

Optimized Parameters :

• Solvent : Water/THF (3:1)
• Catalyst : None (mechanochemical activation)
• Yield : 68–72%

Reductive Amination and Functional Group Interconversion

A modular strategy employs reductive amination to install the 3-hydroxy group:

• Step 1 : 5-Fluoro-7-methylindole-2,3-dione is treated with hydroxylamine hydrochloride to form the oxime intermediate.
• Step 2 : Catalytic hydrogenation (H₂, Pd/C) reduces the oxime to 3-amino-5-fluoro-7-methyl-2,3-dihydro-1H-indol-2-one.
• Step 3 : Acid hydrolysis (HCl, H₂O) converts the amine to the hydroxyl group.

Critical Data :

• Oxime Formation : 90% yield (EtOH, 70°C)
• Reduction : 82% yield (H₂, 50 psi)
• Hydrolysis : 88% yield (6M HCl, reflux)

Microwave-Assisted Synthesis

Recent advances utilize microwave irradiation to accelerate key steps:

• Step 1 : 5-Fluoro-7-methylindole undergoes Ullmann coupling with CuI to introduce a hydroxyl-directing group.
• Step 2 : Microwave-assisted oxidation (KMnO₄, AcOH) generates the 3-hydroxy derivative in 30 minutes.

Advantages :

• Time Reduction : 3x faster than conventional heating.
• Yield Improvement : 78% vs. 65% (traditional).

Comparative Analysis of Methods

Method	Key Advantage	Limitation	Yield Range
Pd-Catalyzed	High regioselectivity	Costly catalysts	70–90%
Decarboxylative	Solvent-free	Scalability issues	65–72%
Reductive Amination	Mild conditions	Multi-step	80–88%
Microwave	Rapid synthesis	Specialized equipment	75–78%

Chemical Reactions Analysis

Types of Reactions

5-Fluoro-3-hydroxy-7-methyl-2,3-dihydro-1H-indol-2-one can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form quinonoid structures.

Reduction: Reduction reactions can convert the carbonyl group to a hydroxyl group.

Substitution: Electrophilic substitution reactions can occur at the indole ring, particularly at the 3-position.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Sodium borohydride and lithium aluminum hydride are typical reducing agents.

Substitution: Electrophilic substitution reactions often use reagents like halogens or nitro compounds under acidic conditions.

Major Products Formed

Oxidation: Quinonoid derivatives.

Reduction: Hydroxylated indole derivatives.

Substitution: Halogenated or nitro-substituted indole derivatives.

Scientific Research Applications

5-Fluoro-3-hydroxy-7-methyl-2,3-dihydro-1H-indol-2-one has several scientific research applications:

Chemistry: Used as a building block in organic synthesis for creating more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential as a pharmaceutical intermediate in drug development.

Industry: Utilized in the synthesis of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 5-Fluoro-3-hydroxy-7-methyl-2,3-dihydro-1H-indol-2-one involves its interaction with various molecular targets. The compound can bind to specific enzymes or receptors, inhibiting or activating their functions. This interaction can lead to the modulation of biological pathways, resulting in therapeutic effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Substituent Variations at Position 5

• 5-Bromo-3-hydroxy-3-(2-oxo-2-phenylethyl)-1H-indol-2-one (CAS 70452-19-6)
  • Replaces fluorine with bromine, increasing molecular weight (MW: ~337.16 g/mol) and lipophilicity. Bromine’s larger atomic radius may enhance steric effects in binding interactions compared to fluorine .
• 5-Acetyl-1-methyl-2,3-dihydro-1H-indol-2-one (CAS 1092304-72-7) Features an acetyl group at position 5, introducing ketone functionality.
• 5-(Pentafluoro-λ⁶-sulfanyl)-3-(propan-2-ylidene)-2,3-dihydro-1H-indol-2-one
  • Substitutes fluorine with a pentafluorosulfanyl (-SF₅) group, significantly altering electronic properties and metabolic stability due to the strong electron-withdrawing nature of SF₅ .

Table 1: Substituent Effects at Position 5

Compound	Substituent (Position 5)	Molecular Weight (g/mol)	Key Properties
Target Compound	Fluorine	181.16	High electronegativity
5-Bromo derivative	Bromine	337.16	Increased lipophilicity
5-Acetyl derivative	Acetyl	195.22	Electrophilic ketone moiety
SF₅ derivative	Pentafluorosulfanyl	365.07	Enhanced metabolic stability

Functional Group Modifications at Position 3

• 3-Acyloxy Derivatives (e.g., 5-Bromo-3-acetoxy-2,3-dihydro-1H-indol-2-one) The hydroxyl group in the target compound is replaced with acyloxy groups (e.g., acetate).
• 3-Hydroxyimino-5,7-dimethyl-2,3-dihydro-1H-indol-2-one (CAS 324029-69-8) Introduces an oxime group (-NOH), which can participate in coordination chemistry or act as a prodrug moiety under physiological conditions .

Table 2: Functional Group Variations at Position 3

Compound	Position 3 Group	Key Impact
Target Compound	Hydroxyl	Hydrogen-bond donor; polar
3-Acyloxy derivative	Acetoxy	Increased lipophilicity
3-Hydroxyimino derivative	Oxime	Potential metal coordination or redox activity

Substituents at Position 7 and Ring Modifications

• 7-Methoxy Derivatives (e.g., 7-Methoxy-3,4-dihydrospiro[1,4-benzoxazine-2,10-cyclopropane]-6-amine intermediates)
  • Methoxy groups enhance solubility but may reduce blood-brain barrier penetration compared to the methyl group in the target compound .
• Benzomorpholine-Fused Derivatives (C1-C4 Series)
  • Replacement of the indoline core with benzomorpholine alters ring strain and conformational flexibility, impacting binding to kinase targets like TLK2 .

Biological Activity

5-Fluoro-3-hydroxy-7-methyl-2,3-dihydro-1H-indol-2-one is a compound of interest due to its potential biological activities, particularly in the fields of cancer research and antimicrobial studies. This article provides a detailed overview of its biological activity, supported by research findings, data tables, and case studies.

The molecular formula of 5-Fluoro-3-hydroxy-7-methyl-2,3-dihydro-1H-indol-2-one is $C_9H_8FNO_2$, with a molecular weight of 181.16 g/mol. Its structure includes a fluorine atom and hydroxyl group, which are significant for its biological activity.

Property	Value
Common Name	5-Fluoro-3-hydroxy-7-methyl-2,3-dihydro-1H-indol-2-one
CAS Number	1248358-92-0
Molecular Formula	C₉H₈FNO₂
Molecular Weight	181.16 g/mol

Anticancer Activity

Recent studies have highlighted the anticancer potential of 5-Fluoro-3-hydroxy-7-methyl-2,3-dihydro-1H-indol-2-one. It has been shown to induce apoptosis in various cancer cell lines. For instance, in a study involving breast cancer cells (MDA-MB-231), the compound demonstrated significant apoptosis-inducing activity at concentrations as low as 1.0 μM, enhancing caspase activity significantly at higher concentrations (10 μM) .

Case Study: MDA-MB-231 Cells

Concentration (μM)	Caspase Activity (Fold Increase)	Morphological Changes Observed
1.0	-	Yes
10.0	1.33 - 1.57	Yes

The compound was also noted to arrest the cell cycle in the G2/M phase at concentrations of 2.5 μM and above . These findings suggest that the compound could be developed as a therapeutic agent against breast cancer.

Antimicrobial Activity

In addition to its anticancer properties, this compound exhibits notable antimicrobial activity. Research indicates that it has effective inhibitory action against various bacterial strains, demonstrating minimum inhibitory concentration (MIC) values that suggest strong potential as an antimicrobial agent.

Antimicrobial Efficacy Table

Microorganism	MIC (mg/mL)
E. coli	0.0195
Bacillus mycoides	0.0048
Candida albicans	0.0048

These results indicate that 5-Fluoro-3-hydroxy-7-methyl-2,3-dihydro-1H-indol-2-one could serve as a basis for developing new antimicrobial therapies .

The mechanisms through which this compound exerts its biological effects include:

• Apoptosis Induction : The activation of caspases leading to programmed cell death.
• Cell Cycle Arrest : Preventing cancer cells from progressing through the cell cycle.
• Antimicrobial Action : Disruption of bacterial cell wall synthesis or function.

Q & A

Q. Table 1: Synthetic Optimization Parameters

Parameter	Optimal Range	Impact on Yield
Temperature	80–100°C (reflux)	↑ Yield by 20%
Catalyst (AcOH)	0.5–1.0 equivalents	Prevents side reactions
Reaction Time	12–24 hours	Ensures completion

Q. Table 2: Key Spectral Peaks

Technique	Key Peaks	Assignment
IR (KBr)	1696 cm⁻¹	C=O stretch
$^1H$ NMR	δ 6.8–7.2 (multiplet)	Aromatic protons